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Compound of Interest

2-(2-Methoxy-2-oxoethyl)benzoic
Compound Name: d
aci

Cat. No.: B173760

CAS Number: 14736-50-6 Synonyms: Homophthalic acid monomethyl ester, Methyl 2-
(carboxymethyl)benzoate, 2-(Methoxycarbonylmethyl)benzoic acid

This technical guide provides a comprehensive overview of 2-(2-methoxy-2-oxoethyl)benzoic
acid, a key intermediate in organic synthesis. The document is intended for researchers,
scientists, and professionals in the field of drug development and medicinal chemistry.

Chemical and Physical Properties

2-(2-methoxy-2-oxoethyl)benzoic acid is a solid at room temperature, characterized by the
presence of both a carboxylic acid and a methyl ester functional group.[1] These groups confer
a specific reactivity, making it a valuable precursor for the synthesis of more complex
molecules.[1]

Table 1: Physicochemical Properties of 2-(2-methoxy-2-oxoethyl)benzoic acid
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Property Value Source

CAS Number 14736-50-6 --INVALID-LINK--
Molecular Formula C10H1004 --INVALID-LINK--
Molecular Weight 194.19 g/mol --INVALID-LINK--
Physical State Solid --INVALID-LINK--
Melting Point 116.0 - 120.0 °C --INVALID-LINK--
pKa (Predicted) 3.69+0.36 --INVALID-LINK--

Spectral Data

The structural features of 2-(2-methoxy-2-oxoethyl)benzoic acid can be confirmed by various
spectroscopic techniques.

Table 2: Spectral Data of 2-(2-methoxy-2-oxoethyl)benzoic acid

Spectrum Key Peaks/Signals
Signals corresponding to aromatic protons, a
1H NMR
methylene group, and a methyl ester group.
Resonances for carbonyl carbons (acid and
13C NMR ester), aromatic carbons, a methylene carbon,
and a methoxy carbon.
Characteristic absorptions for O-H stretching of
IR Spectroscopy the carboxylic acid, C=0 stretching of both the
acid and ester, and C-O stretching.
Molecular ion peak corresponding to the
Mass Spectrometry molecular weight, along with characteristic
fragmentation patterns.
Synthesis
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A common and efficient method for the preparation of 2-(2-methoxy-2-oxoethyl)benzoic acid

is the methanolysis of homophthalic anhydride.

Experimental Protocol: Synthesis from Homophthalic
Anhydride

This protocol describes the ring-opening of homophthalic anhydride with methanol to yield 2-(2-

methoxy-2-oxoethyl)benzoic acid.

Materials:

Homophthalic anhydride

Methanol (anhydrous)

Reflux condenser

Stirring apparatus

Heating mantle

Rotary evaporator

Crystallization dish

Procedure:

A solution of homophthalic anhydride in an excess of anhydrous methanol is prepared in a
round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

The mixture is heated to reflux and maintained at this temperature for a period of 2-4 hours,
with continuous stirring.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, the excess methanol is removed under reduced pressure
using a rotary evaporator.
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e The resulting crude product is then purified by recrystallization from a suitable solvent
system, such as a mixture of ethyl acetate and hexane, to afford the pure 2-(2-methoxy-2-
oxoethyl)benzoic acid.

Synthesis of 2-(2-methoxy-2-oxoethyl)benzoic acid

Homophthalic Anhydride
+

Methanol

Reflux
(2-4 hours)

Reaction Mixture

Solvent Evaporation

Crude Product

'

Recrystallization

'

Pure 2-(2-methoxy-2-oxoethyl)benzoic acid
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Caption: Synthetic workflow for 2-(2-methoxy-2-oxoethyl)benzoic acid.

Applications in Drug Development and Organic
Synthesis

2-(2-methoxy-2-oxoethyl)benzoic acid serves as a versatile building block in the synthesis of
a variety of more complex molecules. Its utility is particularly notable in the preparation of
bioactive heterocyclic compounds. While direct biological activity of the title compound is not
extensively documented, its derivatives have shown promise in several therapeutic areas.

The compound is a known precursor for the synthesis of isocoumarin derivatives. Isocoumarins
are a class of compounds that have been investigated for a range of biological activities,
including angiogenesis inhibition and potential applications in cancer therapy.

Furthermore, derivatives of benzoic acid have been explored for their potential as anti-
inflammatory agents. For instance, certain 2-acetylbenzoic acid derivatives are being
investigated for their ability to inhibit cyclooxygenase (COX) enzymes, which are key targets in
inflammation.

While direct evidence for the biological mechanism of 2-(2-methoxy-2-oxoethyl)benzoic acid
is limited, preliminary studies on similar compounds suggest potential interactions with
enzymes such as cytochrome P450.[1] However, more detailed investigations are required to
fully elucidate these interactions.

Signaling Pathway of a Related Derivative

Although the core compound's direct interaction with signaling pathways is not well-
established, derivatives of benzoic acid have been shown to modulate key inflammatory
pathways. For example, some benzoic acid derivatives are hypothesized to inhibit the NF-kB
signaling pathway, a critical regulator of the inflammatory response.
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Hypothetical Inhibition of NF-kB Pathway by a Benzoic Acid Derivative
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Caption: Potential NF-kB inhibition by a benzoic acid derivative.

Safety and Handling

2-(2-methoxy-2-oxoethyl)benzoic acid is classified as a hazardous substance. It is known to
cause skin and serious eye irritation, and may cause respiratory irritation.[2] Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this compound. Work should be conducted in a well-ventilated area or
a fume hood.
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Table 3: GHS Hazard Information

Hazard Class Hazard Statement

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation

Specific target organ toxicity, single exposure H335: May cause respiratory irritation
Conclusion

2-(2-methoxy-2-oxoethyl)benzoic acid is a valuable and versatile intermediate in organic
synthesis with significant potential for applications in drug discovery and development. Its utility
as a precursor to bioactive molecules, including isocoumarins, underscores its importance for
medicinal chemists. While further research is needed to fully characterize its own biological
activity and potential mechanisms of action, its role as a key building block is well-established.
This guide provides essential technical information to support its use in a research and
development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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